Cas no 1361544-79-7 (5-(3,4,5-Trichlorophenyl)picolinic acid)

• Product Name: 5-(3,4,5-Trichlorophenyl)picolinic acid
• CAS No: 1361544-79-7
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4793728
• Update Time: 2025-06-08

5-(3,4,5-Trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4,5-Trichlorophenyl)picolinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-8-3-7(4-9(14)11(8)15)6-1-2-10(12(17)18)16-5-6/h1-5H,(H,17,18)
• InChI Key： PFJXCHLXSJZBLB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC(C(=O)O)=CC=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 5-(3,4,5-Trichlorophenyl)picolinic acid

Comprehensive Overview of 5-(3,4,5-Trichlorophenyl)picolinic acid (CAS No. 1361544-79-7)

5-(3,4,5-Trichlorophenyl)picolinic acid (CAS No. 1361544-79-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique trichlorophenyl and picolinic acid moieties, exhibits remarkable properties that make it a subject of intense study. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel pharmaceutical intermediates and crop protection agents.

The molecular structure of 5-(3,4,5-Trichlorophenyl)picolinic acid features a picolinic acid backbone substituted with a 3,4,5-trichlorophenyl group. This configuration imparts distinct electronic and steric properties, which are critical for its reactivity and binding affinity. The presence of chlorine atoms enhances the compound's lipophilicity, making it a promising candidate for bioactive molecule design. Recent studies have highlighted its potential in modulating enzymatic activity, particularly in pathways related to inflammatory responses and metabolic regulation.

In the context of agrochemical innovation, 5-(3,4,5-Trichlorophenyl)picolinic acid has been investigated for its herbicidal and fungicidal properties. The compound's ability to disrupt plant growth regulators has positioned it as a potential lead for next-generation sustainable pesticides. With the global push toward eco-friendly farming solutions, this compound aligns with the demand for low-toxicity alternatives to traditional agrochemicals. Its mode of action, which targets specific biosynthetic pathways, minimizes off-target effects, reducing environmental impact.

The synthesis of 5-(3,4,5-Trichlorophenyl)picolinic acid typically involves multi-step organic reactions, including cross-coupling and carboxylation processes. Advances in catalytic methodologies have improved the yield and purity of this compound, making it more accessible for research and industrial applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize its purity and structural integrity, ensuring compliance with regulatory standards.

From a medicinal chemistry perspective, 5-(3,4,5-Trichlorophenyl)picolinic acid has shown promise as a scaffold for drug discovery. Its ability to chelate metal ions and interact with biological targets has led to investigations into its potential as an anti-inflammatory agent or enzyme inhibitor. Researchers are also exploring its role in cancer therapeutics, given its structural similarity to other bioactive heterocyclic compounds. The compound's pharmacokinetic profile and toxicity data are currently under evaluation to determine its suitability for clinical development.

In the realm of material science, 5-(3,4,5-Trichlorophenyl)picolinic acid has been utilized as a building block for functional materials. Its aromatic and halogen-rich structure makes it a valuable component in the design of organic semiconductors and coordination polymers. These materials have applications in optoelectronic devices, such as OLEDs and sensors, where precise control over electronic properties is essential. The compound's versatility underscores its importance in advancing green technology and smart materials.

As the scientific community continues to explore the potential of 5-(3,4,5-Trichlorophenyl)picolinic acid, questions frequently arise regarding its synthetic scalability, environmental fate, and biological efficacy. Addressing these queries is crucial for unlocking its full potential across diverse industries. With ongoing research and development, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and advanced materials.